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Compound of Interest |

Methyl 4-
Compound Name: bromobenzol[b]thiophene-2-

carboxylate

Cat. No.: B1371243

\ J

An In-depth Technical Guide to the Physical Properties of Methyl 4-
bromobenzo[b]thiophene-2-carboxylate

Abstract

Methyl 4-bromobenzo[b]thiophene-2-carboxylate is a halogenated heterocyclic compound
that serves as a crucial intermediate in organic synthesis, particularly within the realms of
medicinal chemistry and materials science. Its benzothiophene core is a privileged scaffold
found in numerous biologically active molecules. A thorough understanding of its physical
properties is paramount for its effective handling, characterization, and application in further
synthetic endeavors. This guide provides a detailed examination of the key physical and
spectroscopic characteristics of this compound, supported by established analytical
methodologies.

Compound Identification and Core Structure

The foundational step in utilizing any chemical compound is its unambiguous identification.
Methyl 4-bromobenzo[b]thiophene-2-carboxylate is characterized by a fused bicyclic
system consisting of a benzene ring and a thiophene ring, with a bromine atom at the 4-
position and a methyl ester group at the 2-position.
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Identifier Value Source
CAS Number 360575-29-7 [1][2][3]
Molecular Formula C10H7BrO2s [2][3]

Molecular Weight 271.13 g/mol [21[31[4]

4-Bromo-benzo[b]thiophene-2-
Synonyms ] ] [2]
carboxylic acid methyl ester

Summary of Physical Properties

The physical state and solubility of a compound dictate its storage, handling, and reaction
conditions. The following table summarizes the key physical properties of Methyl 4-
bromobenzo[b]thiophene-2-carboxylate.

Property Value Source

Melting Point 105-108 °C [2][4]

Density 1.622 g/cm3 [2]
DMSO (Slightly), Methanol

Solubility _ (Stighty) [4]
(Slightly)

Room Temperature (Sealed,
Storage Temperature [2][4]
Dry, Dark) or -20°C Freezer

In-Depth Analysis of Physical Characteristics
Melting Point: A Key Indicator of Purity

The melting point of a crystalline solid is a critical physical constant used to assess its purity.
For Methyl 4-bromobenzo[b]thiophene-2-carboxylate, the reported melting range is a sharp
105-108 °C.[2][4] A narrow melting range is indicative of high purity. Impurities typically depress
and broaden the melting range.

Experimental Protocol: Melting Point Determination via Differential Scanning Calorimetry (DSC)
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DSC is a highly accurate thermoanalytical technique that measures the difference in the
amount of heat required to increase the temperature of a sample and a reference.

o Sample Preparation: Accurately weigh 1-3 mg of the crystalline sample into an aluminum
DSC pan.

e Encapsulation: Crimp the pan with a lid to encapsulate the sample.
¢ Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
e Thermal Program:

o Equilibrate the cell at 25 °C.

o Ramp the temperature from 25 °C to 120 °C at a rate of 10 °C/min under a nitrogen
atmosphere.

» Data Analysis: The melting point is determined as the onset or peak of the endothermic
event on the resulting thermogram.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Sample Preparation

(1. Weigh 1-3 mg of Sample)

l

(2. Place in Aluminum ParD

:

(3. Crimp and Seal ParD

Transfer to Instrument

DSC A
y

nalysis

(4. Load Sample & Reference Pans)

(Ramp 1

5. Execute Thermal Program
0°C/min)

G. Analyze Thermogram for Endotherm Pea@

Report Melting Point

end

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/product/b1371243?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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